3-(4-bromophenyl)-2-phenyl-2-azaspiro[3.5]nonan-1-one
Overview
Description
3-(4-bromophenyl)-2-phenyl-2-azaspiro[3.5]nonan-1-one, also known as BR-NP1, is a novel chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized through different methods and has shown promising results in scientific research.5]nonan-1-one.
Mechanism of Action
The mechanism of action of 3-(4-bromophenyl)-2-phenyl-2-azaspiro[3.5]nonan-1-one is not well understood. However, it has been reported to modulate the activity of various enzymes and receptors in the body, including acetylcholinesterase, monoamine oxidase, and NMDA receptors.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition results in increased levels of acetylcholine in the brain, which can improve cognitive function.
Advantages and Limitations for Lab Experiments
One of the primary advantages of 3-(4-bromophenyl)-2-phenyl-2-azaspiro[3.5]nonan-1-one is its potential as a therapeutic agent for the treatment of various diseases. Additionally, it has shown potential as a tool for studying the mechanisms of various enzymes and receptors in the body. However, one of the limitations of this compound is its limited availability and high cost, which can hinder its use in scientific research.
Future Directions
There are several future directions for the study of 3-(4-bromophenyl)-2-phenyl-2-azaspiro[3.5]nonan-1-one. One of the primary directions is the development of more efficient and cost-effective synthesis methods for this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research. Finally, there is a need for more extensive studies on the safety and toxicity of this compound.
Scientific Research Applications
3-(4-bromophenyl)-2-phenyl-2-azaspiro[3.5]nonan-1-one has shown potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of medicinal chemistry. It has been reported to exhibit antitumor, anti-inflammatory, and analgesic activities. Additionally, it has shown potential as a therapeutic agent for the treatment of Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
1-(4-bromophenyl)-2-phenyl-2-azaspiro[3.5]nonan-3-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20BrNO/c21-16-11-9-15(10-12-16)18-20(13-5-2-6-14-20)19(23)22(18)17-7-3-1-4-8-17/h1,3-4,7-12,18H,2,5-6,13-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRYPSXZFUJSPGS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)C(N(C2=O)C3=CC=CC=C3)C4=CC=C(C=C4)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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